Cas no 941954-12-7 (2-(3-methylphenoxy)-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylacetamide)

• Product Name: 2-(3-methylphenoxy)-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylacetamide
• CAS No: 941954-12-7
• MF: C₂₂H₂₆N₂O₃
• MW: 366.453445911407
• CID: 6236146
• PubChem ID: 16828124
• Update Time: 2025-10-28

2-(3-methylphenoxy)-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenoxy)-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylacetamide
• AKOS024645151
• 2-(3-methylphenoxy)-N-[1-(2-methylpropyl)-2-oxo-3,4-dihydroquinolin-6-yl]acetamide
• F2384-0483
• 2-(3-methylphenoxy)-N-[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]acetamide
• N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(m-tolyloxy)acetamide
• 941954-12-7

• Inchi： 1S/C22H26N2O3/c1-15(2)13-24-20-9-8-18(12-17(20)7-10-22(24)26)23-21(25)14-27-19-6-4-5-16(3)11-19/h4-6,8-9,11-12,15H,7,10,13-14H2,1-3H3,(H,23,25)
• InChI Key： ABUYIDXWEDBBPT-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=2N1CC(C)C)NC(COC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 366.19434270g/mol
• Monoisotopic Mass: 366.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-(3-methylphenoxy)-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylacetamide

Recent Advances in the Study of 2-(3-methylphenoxy)-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylacetamide (CAS: 941954-12-7)

The compound 2-(3-methylphenoxy)-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylacetamide (CAS: 941954-12-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrahydroquinoline scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 2-(3-methylphenoxy)-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylacetamide. One key area of investigation has been its interaction with specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). Preliminary data suggest that this compound exhibits high binding affinity and selectivity for certain kinase isoforms, making it a potential candidate for the development of targeted therapies in oncology and inflammatory diseases. Furthermore, its structural features have been optimized to enhance pharmacokinetic properties, including bioavailability and metabolic stability.

In addition to its pharmacological profile, recent advancements in the synthetic routes for 2-(3-methylphenoxy)-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylacetamide have been reported. Novel methodologies employing catalytic asymmetric synthesis and green chemistry principles have been developed to improve yield and reduce environmental impact. These innovations not only facilitate large-scale production but also enable the exploration of structural analogs with potentially improved efficacy and safety profiles.

Another critical aspect of current research involves the evaluation of this compound in preclinical models. Studies have demonstrated its efficacy in animal models of chronic pain and neurodegenerative disorders, with notable improvements in behavioral and biochemical markers. These findings underscore the therapeutic potential of 2-(3-methylphenoxy)-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylacetamide and highlight the need for further clinical validation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

In conclusion, the compound 2-(3-methylphenoxy)-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylacetamide (CAS: 941954-12-7) represents a promising candidate for therapeutic intervention in various diseases. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for both basic research and drug discovery. Future studies should focus on elucidating its mechanism of action in greater detail and exploring its potential in combination therapies. As the field progresses, this compound may pave the way for the development of novel treatments with improved efficacy and reduced side effects.